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Abstract

Carbon-10 (1°C) is a short-lived positron-emitting isotope of carbon. With a half-life of
approximately 19.29 seconds, its applications are primarily confined to fundamental research,
where this short lifespan becomes an advantage. This technical guide provides an in-depth
overview of the primary research application of 1°C: its use in positron emission tomography
(PET) for real-time range verification in carbon ion therapy. This document details the physical
properties of 1°C, its production, experimental protocols for its application in medical physics,
and presents quantitative data in a comparative format.

Introduction to Carbon-10

Carbon-10 is an artificially produced radioisotope of carbon, composed of six protons and four
neutrons.[1] It undergoes positron emission (3+) decay, transforming into Boron-10. Due to its
very short half-life, 1°C is not used in routine clinical PET imaging for metabolic studies, unlike
the more common Carbon-11 (t%2 = 20.3 minutes).[2][3][4] HowevVer, its rapid decay is highly
advantageous for the real-time monitoring of particle beam delivery in advanced radiotherapy
techniques.[2][5]

Physical and Nuclear Properties of Carbon-10
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A comprehensive understanding of the nuclear and physical properties of Carbon-10 is
essential for its application in fundamental research. Key properties are summarized in the

table below.
Property Value Unit
Half-life 19.290 (12) s
Decay Mode B+ (positron emission)
Daughter Nuclide 10
Decay Energy 3.648 MeV
Isotopic Mass 10.01685322 (7) u
Mass Excess 15.69867 MeV
Binding Energy per Nucleon 6.03204179 MeV
Spin and Parity 0+
Primary Gamma Emission 718 keV

Table 1: Key physical and nuclear properties of Carbon-10.[1][6][7]

Production of Carbon-10 for Research Applications

Carbon-10 for research applications is produced through nuclear reactions. The two primary
methods are:

e Proton bombardment of Boron-10: This was the method used in its discovery, where a
Boron-10 target is irradiated with protons from a cyclotron. The nuclear reaction is
10B(p,n)1°C.[1]

« Fragmentation of Carbon-12 beams: In the context of carbon ion therapy, 1°C is produced as
a secondary particle through the fragmentation of the primary 12C therapeutic beam as it
interacts with the patient's tissue.[8][9][10] This in-situ production is the basis for its
application in treatment verification.
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The choice of production method depends on the specific research application. For
fundamental nuclear physics studies, the first method is often employed. For medical physics
research, particularly in carbon ion therapy, the second method is the source of the 1°C atoms.

Core Application: In-beam PET for Range
Verification in Carbon lon Therapy

The most significant fundamental research application of Carbon-10 is in the real-time, in-vivo
verification of the beam range in carbon ion therapy.

Principle

Carbon ion therapy offers a highly conformal dose distribution, with a sharp dose fall-off at the
end of the beam's range (the Bragg peak). However, uncertainties in patient setup and tissue
density can lead to deviations between the planned and delivered dose distributions. In-beam
PET imaging utilizes the positron-emitting isotopes, such as 1°C, produced during the treatment
to visualize the beam's path and stopping point. The short half-life of 1°C is a distinct advantage
over other produced isotopes like 11C, as it provides a more immediate and localized signal of
the beam's position.[2][5][11]

Experimental Protocols

The experimental protocol for in-beam PET with 1°C in carbon ion therapy involves several key
steps:

o Patient Setup and Treatment Planning: The patient is immobilized, and a CT scan is
acquired for treatment planning. The desired dose distribution is calculated, and the carbon
ion beam parameters are determined.

o Carbon lon Beam Delivery: A beam of stable 2C ions is accelerated to the desired energy
and directed towards the tumor.

« In-situ 1°C Production: As the 12C beam traverses the patient's tissue, nuclear fragmentation
reactions occur, producing a variety of secondary particles, including 1°C.

e In-beam PET Data Acquisition: A specialized PET scanner, designed to operate in the
beamline, acquires data during or immediately after the beam delivery. Two main types of
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systems are used:

o OpenPET: This system features a gap in the detector ring, allowing the particle beam to
pass through to the patient without obstruction. This design enables three-dimensional
imaging with high sensitivity.[11][12][13][14][15]

o Whole Gamma Imaging (WGI): This advanced system can perform PET, single-photon
emission computed tomography (SPECT), and Compton imaging simultaneously. It is
particularly advantageous for 1°C because it can detect the 511 keV annihilation photons
from positron decay as well as the simultaneously emitted 718 keV gamma ray, allowing
for more precise localization.[5][16][17][18]

e Image Reconstruction and Analysis: The acquired PET data is reconstructed to create an
image of the 1°C distribution within the patient.

o Range Verification: The reconstructed image is then compared to the treatment plan to verify
that the beam reached the intended depth. Any significant deviation can be used to adapt the
treatment plan for subsequent fractions.[19][20][21][22]

Data Presentation: Comparative Analysis

The precision of range verification is a critical parameter in this application. The table below
presents a comparison of key parameters for 1°C and 11C in the context of in-beam PET.

Parameter Carbon-10 Carbon-11
Half-life 19.29s 20.3 min
Signal Localization High Moderate

Signal-to-Noise Ratio (in-

High Lower
beam)
Statistical Yield Lower Higher
Washout Effect Minimal Significant

Table 2: Comparison of Carbon-10 and Carbon-11 for in-beam PET range verification.[2][11]
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Other Fundamental Research Applications

While the primary application of 1°C is in medical physics, its unique properties also make it a
valuable tool in fundamental nuclear physics research:

» Studies of Nuclear Structure: The decay of 1°C provides insights into the structure of the
Boron-10 nucleus and the fundamental interactions within the nucleus.

o Testing of the Standard Model: The superallowed Fermi B-decay of 1°C is used to test the
conserved vector current hypothesis and to determine the Vud element of the Cabibbo-
Kobayashi-Maskawa (CKM) matrix, which is a fundamental parameter of the Standard Model
of particle physics.

Visualizations
Carbon-10 Decay Scheme

The following diagram illustrates the positron emission decay of Carbon-10 to Boron-10,
including the subsequent gamma emission.
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Figure 1: Decay scheme of Carbon-10.

Click to download full resolution via product page

Figure 1: Decay scheme of Carbon-10.
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In-beam PET Experimental Workflow

This diagram outlines the major steps involved in using Carbon-10 for in-beam PET range

verification in carbon ion therapy.
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Figure 2: Workflow for in-beam PET with Carbon-10.
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Figure 2: Workflow for in-beam PET with Carbon-10.

Conclusion

Carbon-10, despite its short half-life and lack of direct application in drug development, is a
crucial tool in fundamental and medical physics research. Its primary application in in-beam
PET for range verification in carbon ion therapy is a prime example of how the unique
properties of a radionuclide can be harnessed to address critical challenges in advanced
cancer treatment. The ongoing development of sophisticated imaging systems like OpenPET
and WGI promises to further enhance the utility of 1°C in this field, leading to more precise and
effective cancer therapies. Further research into the production and handling of 1°C beams may
open up new avenues for its use in fundamental nuclear physics studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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